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Compound of Interest

Compound Name: Rubidium sulfate

Cat. No.: B1206643

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental properties of
rubidium sulfate, with a focus on its molecular characteristics and synthesis. The information
is presented to support research and development activities where this inorganic compound is
of interest.

Core Properties of Rubidium Sulfate

Rubidium sulfate is an inorganic compound that is a moderately water- and acid-soluble
source of rubidium.[1][2] It appears as a white, crystalline solid.[3][4] The compound is
comprised of two rubidium cations (Rb*) and one sulfate anion (SO427).[5]

The key molecular and physical properties of rubidium sulfate are summarized in the table
below for quick reference.
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Property Value Source
Chemical Formula Rb2S04 [31141[5]
Molecular Weight 266.999 g/mol [1]
Alternate Molecular Weight 267.0 g/mol [31[4]
Appearance White crystalline solid [11[3114]
Density 3.613 g/cm?3 at 25°C [1][3]
Melting Point 1050 °C [11[3]
Boiling Point 1700 °C [1]

Water Solubility

36 g/100g at 0°C; 82 g/100g at

1
100°C 1]

Experimental Protocol: Synthesis of Rubidium

Sulfate

This section details a standard laboratory procedure for the synthesis of rubidium sulfate via

the neutralization of rubidium carbonate with sulfuric acid.[1][5] This method is favored for its

straightforward reaction and high yield of the desired salt.

Rubidium Carbonate (Rb2CO3), 99%-+ purity

e Sulfuric Acid (H2SOa4), 1 M solution

e Deionized Water

e pH indicator paper or a calibrated pH meter

e Crystallizing dish

e Stirring rod

e Heating plate
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« Filtration apparatus (e.g., Buchner funnel and flask)
e Drying oven

o Preparation of Rubidium Carbonate Solution: Accurately weigh a predetermined amount of
rubidium carbonate and dissolve it in a minimal amount of deionized water in a beaker with
gentle stirring.

e Neutralization: Slowly add the 1 M sulfuric acid solution dropwise to the rubidium carbonate
solution while continuously stirring. Monitor the pH of the solution periodically. The reaction
will produce carbon dioxide gas, so effervescence is expected. Reaction: Rb2COs + H2SOa4
- Rb2S04 + H20 + CO2[1]

o Endpoint Determination: Continue adding sulfuric acid until the solution reaches a neutral pH
of approximately 7.0. At this point, the effervescence will have ceased, indicating the
complete reaction of the carbonate.

o Crystallization: Transfer the resulting rubidium sulfate solution to a crystallizing dish and
gently heat it to evaporate some of the water and concentrate the solution. Do not boil.

e Cooling and Precipitation: Once the solution is sufficiently concentrated, allow it to cool
slowly to room temperature. Rubidium sulfate crystals will precipitate out of the solution.
For improved yield, the solution can be further cooled in an ice bath.

« |solation and Washing: Isolate the crystals by vacuum filtration. Wash the crystals with a
small amount of cold deionized water to remove any remaining impurities.

e Drying: Dry the purified rubidium sulfate crystals in a drying oven at a low temperature
(e.g., 60-80°C) until a constant weight is achieved.

Visualized Data and Workflows

The following diagrams provide a visual representation of the molecular composition and the
experimental workflow for the synthesis of rubidium sulfate.
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Caption: Molecular composition of Rubidium Sulfate.
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Caption: Experimental workflow for Rubidium Sulfate synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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